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Compound of Interest

Compound Name: N-methylpyridine-2-carboxamide

Cat. No.: B122734

N-methylpyridine-2-carboxamide: A Technical
Overview

IUPAC Name: N-methylpyridine-2-carboxamide
CAS Number: 6144-78-1

This technical guide provides a comprehensive overview of N-methylpyridine-2-
carboxamide, a pyridine carboxamide derivative of interest to researchers, scientists, and
professionals in drug development. While detailed biological data on this specific compound is
limited in publicly available literature, it serves as a crucial scaffold and starting material for the
synthesis of various biologically active molecules. This guide will cover the fundamental
properties of N-methylpyridine-2-carboxamide and delve into the experimental protocols and
guantitative data of its prominent derivatives, illustrating its significance in medicinal chemistry.

Physicochemical Properties

N-methylpyridine-2-carboxamide is an organic compound featuring a pyridine ring
substituted with a methylcarboxamide group at the 2-position. Its structure lends itself to further
chemical modifications, making it a versatile building block in synthetic chemistry.
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Property Value

Molecular Formula C7HsN20

Molecular Weight 136.15 g/mol

Canonical SMILES CNC(=0O)clccecenl

InChl Key HXXAUIXTYRHFNO-UHFFFAOYSA-N

Synthesis of N-methylpyridine-2-carboxamide
Derivatives

N-methylpyridine-2-carboxamide is a key intermediate in the synthesis of more complex
molecules with potential therapeutic applications. The following sections detail the synthesis of
representative derivatives.

General Synthesis of 4-substituted-N-
methylpicolinamide Derivatives

A common synthetic route involves the reaction of a precursor, such as 4-chloro-N-
methylpyridine-2-carboxamide, with a nucleophile to introduce a substituent at the 4-position
of the pyridine ring.

Experimental Protocol: Synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide[1]

This protocol describes the synthesis of a derivative where an aminophenoxy group is
introduced at the 4-position.

Materials:

4-aminophenol

Dimethylformamide (DMF)

1M Potassium tert-butoxide in Tetrahydrofuran (THF)

(4-chloro(2-pyridyl))-N-methyl carboxamide
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Potassium carbonate

Ethyl acetate

Brine

Magnesium sulfate
Procedure:

e To a solution of 4-aminophenol (1 g, 9.2 mmol) in DMF (20 mL), add 1M potassium tert-
butoxide in THF (9.7 mL, 9.7 mmol) at room temperature.

e Stir the mixture for 2 hours.

e Add (4-chloro(2-pyridyl))-N-methyl carboxamide (1.6 g, 9.2 mmol) and potassium carbonate
(0.64 g, 4.6 mmol).

e Heat the reaction mixture to 80 °C for 6 hours.

 After cooling, extract the reaction mixture with ethyl acetate (50 mL).

e Wash the organic layer with brine (20 mL) and dry over magnesium sulfate.
e Remove the solvent in vacuo.

» Purify the residue by column chromatography to afford 4-(4-Aminophenoxy)-N-
methylpicolinamide.
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Synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide.

Biological Activity of N-methylpyridine-2-
carboxamide Derivatives

While data on the parent compound is scarce, its derivatives have been synthesized and
evaluated for various biological activities, particularly as potential antitumor agents.[2][3]
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Antiproliferative Activity of N-methylpicolinamide-4-thiol
Derivatives

A series of N-methylpicolinamide-4-thiol derivatives were synthesized and evaluated for their
ability to inhibit the proliferation of human cancer cell lines.[2]

Experimental Protocol: MTT Assay for Cell Proliferation

The antiproliferative activity of the synthesized compounds was determined using the MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Procedure:
e Seed human cancer cell lines (e.g., HepG2, HCT-116) in 96-well plates.

 After cell attachment, treat the cells with various concentrations of the test compounds for a
specified duration (e.g., 48 hours).

e Add MTT solution to each well and incubate to allow the formation of formazan crystals by
viable cells.

» Dissolve the formazan crystals in a suitable solvent (e.g., DMSO).
o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate the concentration that inhibits 50% of cell growth (ICso) from the dose-response
curves.

Quantitative Data: In Vitro Antiproliferative Activities of selected N-methylpicolinamide-4-thiol

Derivatives[2]

HepG2ICso HCT-116 SW480I1Cs0 SPC-Al1ICso A375ICso
Compound

(uM) ICs0 (M) (uM) (uM) (uM)
6p <10 <10 <10 <10 <10
Sorafenib

>10 >10 >10 >10 >10
(Control)
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The results indicated that compound 6p exhibited significant cytotoxicity against several cancer
cell lines, with ICso values less than 10 uM, demonstrating superior or comparable activity to
the reference drug, sorafenib.[2]

Kinase Inhibitory Activity

Further investigation into the mechanism of action of promising derivatives revealed selective
inhibition of specific kinases involved in cancer progression. For instance, compound 6p was
identified as a selective inhibitor of Aurora-B kinase.[4]
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Drug discovery workflow for N-methylpyridine-2-carboxamide derivatives.

Conclusion
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N-methylpyridine-2-carboxamide is a valuable chemical entity, primarily serving as a
foundational structure for the development of novel therapeutic agents. While direct biological
data on the compound itself is not extensively documented in the public domain, the potent and
varied activities of its derivatives underscore the importance of this scaffold in medicinal
chemistry. The provided experimental protocols and quantitative data for its derivatives offer a
glimpse into the potential applications and research directions involving this class of
compounds. Further investigation into the direct biological effects of N-methylpyridine-2-
carboxamide and the synthesis of new derivatives are promising avenues for future research
in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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